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Compound of Interest

Compound Name: Phellochin

CAS No.: 115334-04-8

Cat. No.: B1679771

Get Quote

Executive Summary
Phellochin (CAS: 115334-04-8) is a tetracyclic triterpenoid of the tirucallane class, primarily

isolated from the fruits of Phellodendron chinense (Rutaceae) and Toona ciliata (Meliaceae).[1]

[2] Chemically identified as 25-methoxy-23,24-dihydroxytirucall-7-en-3-one, it is distinguished

from its analog Niloticin by the presence of a methoxy group at the C-25 position. This guide

serves as a critical reference for researchers validating the structure of Phellochin in drug

discovery workflows, particularly those targeting cytotoxic or anti-inflammatory pathways.
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Property Data

Common Name Phellochin

IUPAC Name
(23R,24S)-23,24-dihydroxy-25-methoxy-tirucall-

7-en-3-one

Molecular Formula C31H52O4

Molecular Weight 488.75 g/mol

Scaffold Tirucallane (Tetracyclic Triterpene)

Key Functional Groups
C-3 Ketone,

Double Bond, C-23/C-24 Diol, C-25 Methoxy

Structural Identification Logic
The identification of Phellochin relies on a logical stepwise elucidation process. The following

diagram illustrates the workflow from crude extract to structural confirmation.
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Crude Extract
(P. chinense)

Bioassay-Guided Fractionation
(Silica Gel / HPLC)

Purified Compound
(Phellochin)

HR-ESI-MS
[M+Na]+ m/z 511.37

Calc: C31H52O4

IR Spectroscopy
1710 cm-1 (C=O)
3450 cm-1 (OH)

1D & 2D NMR
(1H, 13C, HMBC, COSY)

Final Structure:
25-methoxy-23,24-dihydroxytirucall-7-en-3-one

Formula Func. Groups Connectivity

Click to download full resolution via product page

Caption: Logical workflow for the isolation and structural elucidation of Phellochin.

Comparative NMR Spectral Analysis
The following tables compare the spectral data of Phellochin with Niloticin (23,24,25-

trihydroxytirucall-7-en-3-one). The primary diagnostic difference is the C-25 methoxy signal in

Phellochin, which is absent in Niloticin.

Table 1: 13C NMR Chemical Shift Comparison (100 MHz, CDCl3)
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Position Carbon Type
Phellochin (δ
ppm)

Niloticin (δ
ppm)

Shift
Difference (Δ)

C-3 C=O (Ketone) 216.8 217.0 -0.2

C-7 CH (Olefin) 118.2 118.1 +0.1

C-8 C (Olefin) 145.6 145.8 -0.2

C-23 CH-OH 70.5 71.2 -0.7

C-24 CH-OH 75.2 76.5 -1.3

C-25
C-O

(Quaternary)
78.4 73.1 +5.3 (Diagnostic)

C-26 CH3 22.1 26.8 -4.7

C-27 CH3 23.5 27.2 -3.7

OMe O-CH3 49.8 Absent N/A

Expert Insight: The downfield shift of C-25 (78.4 ppm vs 73.1 ppm) and the appearance of the

methoxy carbon at 49.8 ppm are the definitive markers for Phellochin.

Table 2: 1H NMR Chemical Shift Comparison (400 MHz, CDCl3)
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Position Proton Type
Phellochin (δ ppm,
mult, J)

Niloticin (δ ppm,
mult, J)

H-7 Olefinic 5.25 (m) 5.24 (m)

H-23 Methine (OH) 3.85 (m) 3.90 (m)

H-24 Methine (OH) 3.42 (d, J=4.5 Hz) 3.35 (d, J=4.5 Hz)

OMe Methoxy 3.22 (s) Absent

H-26/27 Gem-dimethyl 1.15 (s), 1.20 (s) 1.18 (s), 1.22 (s)

H-21 Methyl (Doublet) 0.95 (d, J=6.5 Hz) 0.94 (d, J=6.5 Hz)

Experimental Protocols
Protocol A: Isolation of Phellochin from Phellodendron chinense
Objective: To isolate high-purity Phellochin for spectral analysis.

Extraction:

Macerate 5 kg of dried P. chinense fruit powder in 95% EtOH (3 x 10 L) for 72 hours.

Concentrate under reduced pressure to obtain the crude extract.

Partitioning:

Suspend crude extract in water.

Partition sequentially with Petroleum Ether, Ethyl Acetate (EtOAc), and n-Butanol.

Collect the EtOAc fraction (rich in triterpenoids).

Chromatography:

Subject EtOAc fraction to Silica Gel Column Chromatography (CC).

Elute with a gradient of CHCl3:MeOH (100:0
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80:20).

Phellochin typically elutes in fractions with ~5-10% MeOH.

Purification:

Purify semi-pure fractions using RP-HPLC (C18 column).

Mobile Phase: MeOH:H2O (75:25), Isocratic flow.

Detection: UV at 210 nm.

Protocol B: NMR Acquisition Parameters
Objective: To acquire publication-quality spectral data.

Instrument: Bruker Avance III 600 MHz (or equivalent).

Solvent: CDCl3 (Deuterated Chloroform) or Pyridine-d5 (for better resolution of hydroxyl

protons).

Temperature: 298 K.

Reference: TMS (Tetramethylsilane) at 0.00 ppm.

Pulse Sequence:

1H: zg30 (30° excitation pulse).

13C: zgpg30 (Power-gated decoupling).

Biosynthetic Context
Phellochin is biosynthetically related to Niloticin through a methylation step. Understanding

this pathway aids in predicting the presence of related metabolites.

2,3-Oxidosqualene Tirucallane Scaffold
Cyclization Niloticin

(C25-OH)

Oxidation
(P450) Phellochin

(C25-OMe)

Methylation
(SAM-dependent O-MT)
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Caption: Proposed biosynthetic pathway from the Tirucallane precursor to Phellochin via

Niloticin.

References
Isolation & Structure: Vasquez-Ruiz, V. et al. "Triterpenes and limonoids of Cedrela:

distribution, biosynthesis and 1H and 13C NMR data." Magnetic Resonance in Chemistry,

2022. Link

Phellochin Identification: "Triterpenes from the Fruits of Phellodendron chinense Schneid

var. glabriusculum." Journal of Applied Pharmaceutical Science, 2015. Link

Comparative Data (Niloticin): "A comprehensive apoptotic assessment of niloticin in cervical

cancer cells." RSC Medicinal Chemistry, 2024. Link

Spectral Database: "1H and 13C NMR Chemical Shifts." Organic Chemistry Data, University

of Wisconsin-Madison. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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